Cas no 2223047-08-1 (3-Methyl-2-(iso-butyl)pyridine-4-boronic acid pinacol ester)

• Product Name: 3-Methyl-2-(iso-butyl)pyridine-4-boronic acid pinacol ester
• CAS No: 2223047-08-1
• MF: C₁₆H₂₆BNO₂
• MW: 275.1941447258
• CID: 6813999
• PubChem ID: 133634983
• Update Time: 2025-03-03

3-Methyl-2-(iso-butyl)pyridine-4-boronic acid pinacol ester Chemical and Physical Properties

Names and Identifiers

• CS-33277
• 2223047-08-1
• 3-Methyl-2-(iso-butyl)pyridine-4-boronic acid pinacol ester

• Inchi： 1S/C16H26BNO2/c1-11(2)10-14-12(3)13(8-9-18-14)17-19-15(4,5)16(6,7)20-17/h8-9,11H,10H2,1-7H3
• InChI Key： OUWIRAITODSZPJ-UHFFFAOYSA-N
• SMILES： O1B(C2C=CN=C(CC(C)C)C=2C)OC(C)(C)C1(C)C

Computed Properties

• Exact Mass: 275.2056592Da
• Monoisotopic Mass: 275.2056592Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 327
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 31.4Ų